![molecular formula C16H16N2O3 B5587225 3-methoxy-N'-(2-methoxybenzylidene)benzohydrazide](/img/structure/B5587225.png)
3-methoxy-N'-(2-methoxybenzylidene)benzohydrazide
Overview
Description
3-methoxy-N'-(2-methoxybenzylidene)benzohydrazide, also known as MMH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Crystal Structures and Molecular Interactions
3-methoxy-N'-(2-methoxybenzylidene)benzohydrazide, as part of a broader group of aroylhydrazones, has been a subject of interest in crystallography. Research shows that similar compounds, like 3-bromo-N′-(2-hydroxy-5-methoxybenzylidene)benzohydrazide and 4-hydroxy-3-methoxy-N′-(2-hydroxy-5-methoxybenzylidene)benzohydrazide, exhibit intricate crystal structures with specific bond lengths, angles, and intermolecular hydrogen bonds and π...π interactions (Zong & Wu, 2013). These structural insights are crucial for understanding molecular interactions and designing new materials.
Biological Activities and DNA Interaction
Studies have indicated that compounds similar to this compound exhibit various biological activities. For instance, N'-(2-hydroxy-3-methoxybenzylidene)-4-tert-butyl- benzohydrazide and related compounds show significant antibacterial, antifungal, antioxidant, cytotoxic activities, and interaction with Salmon sperm DNA (Sirajuddin et al., 2013). These findings suggest potential applications in pharmaceutical and medicinal chemistry.
Synthesis and Characterization Techniques
The synthesis and characterization of related benzohydrazide compounds, such as (E)-4-Hydroxy-N -(2-methoxybenzylidene) Benzohydrazide, involve techniques like FTIR, NMR spectroscopy, and single crystal X-ray diffraction (Rassem & Nour, 2016). Understanding these techniques is vital for chemical synthesis and analysis in materials science.
Catalytic Properties
The catalytic properties of similar benzohydrazide derivatives have been explored. For example, oxidovanadium(V) complexes with hydrazone ligands, including derivatives of benzohydrazide, have shown effectiveness as catalysts in sulfoxidation (Qian, 2019). This opens avenues for research in catalysis and industrial chemistry.
Molecular Docking and Antioxidant Activity
Theoretical studies have investigated the antioxidant behavior of benzohydrazide derivatives and their tautomers, revealing insights into their molecular docking and potential as antioxidants (Ardjani & Mekelleche, 2017). These findings are significant for drug design and understanding molecular interactions in biological systems.
Fluorescence Properties and DFT Analysis
Research into benzohydrazide derivatives has also covered their fluorescence properties and DFT analysis, providing essential data for their potential use in imaging and sensing applications (Alam & Lee, 2015).
Properties
IUPAC Name |
3-methoxy-N-[(E)-(2-methoxyphenyl)methylideneamino]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-20-14-8-5-7-12(10-14)16(19)18-17-11-13-6-3-4-9-15(13)21-2/h3-11H,1-2H3,(H,18,19)/b17-11+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJTVCKXXXCXRCH-GZTJUZNOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NN=CC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)C(=O)N/N=C/C2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.